Cas no 63403-11-2 (3-methyl-2-(3-methylphenoxy)butanoic Acid)

3-methyl-2-(3-methylphenoxy)butanoic Acid structure
63403-11-2 structure
Product Name:3-methyl-2-(3-methylphenoxy)butanoic Acid
CAS No:63403-11-2
MF:C12H16O3
MW:208.253643989563
CID:1086464
PubChem ID:3746629
Update Time:2025-04-20

3-methyl-2-(3-methylphenoxy)butanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-2-(m-tolyloxy)butanoic acid
    • LogP
    • 3-Methyl-2-(3-methylphenoxy)butanoic acid
    • 3-methyl-2-(3-methylphenoxy)butanoic acid(SALTDATA: FREE)
    • DTXSID20395864
    • CS-0454485
    • DB-304713
    • BS-38334
    • SCHEMBL7836617
    • 3-Methyl-2-(m-tolyloxy)butanoicacid
    • AKOS000165338
    • AKOS022184553
    • 63403-11-2
    • MFCD05863709
    • 3-methyl-2-(3-methylphenoxy)butanoic Acid
    • MDL: MFCD05863709
    • Inchi: 1S/C12H16O3/c1-8(2)11(12(13)14)15-10-6-4-5-9(3)7-10/h4-8,11H,1-3H3,(H,13,14)
    • InChI Key: VNGYPVYWLSMETA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C)C=1)C(C(=O)O)C(C)C

Computed Properties

  • Exact Mass: 208.10998
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

3-methyl-2-(3-methylphenoxy)butanoic Acid Pricemore >>

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